Cas no 118334-96-6 (1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester)

• Product Name: 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester
• CAS No: 118334-96-6
• MF: C₇HF₁₅O₃S
• MW: 450.122093915939
• MDL: MFCD22689178
• CID: 2182083
• PubChem ID: 14292220
• Update Time: 2025-08-02

1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester
• 1,1,1,3,3,3-Hexafluoropropan-2-yl 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
• DTXSID30895926
• 1,1,1,3,3,3-Hexafluoropropan-2-yl nonafluorobutane-1-sulfonate
• DB-259023
• 1,1,1,3,3,3-Hexafluoropropan-2-yl1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
• SB31058
• 118334-96-6
• NS00110062
• 1,1,1,3,3,3-Hexafluoro-2-propyl perfluorobutane-1-sulfonate
• CS-0341474
• MFCD22689178
• C7HF15O3S

• MDL： MFCD22689178
• Inchi： 1S/C7HF15O3S/c8-2(9,10)1(3(11,12)13)25-26(23,24)7(21,22)5(16,17)4(14,15)6(18,19)20/h1H
• InChI Key： USGIGMPEVWTUKX-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)OC(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 449.9406875g/mol
• Monoisotopic Mass: 449.9406875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester

Comprehensive Guide to 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester (CAS No. 118334-96-6)

1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester (CAS 118334-96-6) is a highly specialized fluorinated compound with unique chemical properties. This compound belongs to the family of perfluorinated sulfonic acid esters, which are known for their exceptional stability and resistance to harsh environmental conditions. Researchers and industries value this chemical for its potential applications in advanced materials, electronics, and specialty coatings.

The molecular structure of 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester features multiple fluorine atoms, contributing to its high thermal and chemical stability. This makes it an attractive candidate for applications requiring durability under extreme conditions. The compound's CAS number 118334-96-6 is often searched in scientific databases, highlighting its relevance in cutting-edge research.

One of the most frequently asked questions about 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester is its solubility profile. Studies indicate that this compound exhibits limited solubility in water but demonstrates excellent compatibility with organic solvents. This characteristic makes it particularly useful in formulations where water resistance is crucial, such as in protective coatings for electronic components.

Recent trends in material science have increased interest in fluorinated compounds like CAS 118334-96-6. With the growing demand for high-performance materials in aerospace and renewable energy sectors, researchers are exploring novel applications for this ester. Its potential use in lithium-ion battery electrolytes has been a particularly hot topic, as scientists seek to improve battery efficiency and lifespan.

The synthesis of 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester typically involves multi-step fluorination processes. Manufacturers employ specialized equipment and stringent safety protocols to ensure product purity and consistency. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to verify the compound's structure and quality.

Environmental considerations surrounding fluorinated compounds have led to increased research into the biodegradation pathways of CAS 118334-96-6. While the compound demonstrates remarkable stability, recent studies have investigated potential methods for its breakdown under specific conditions. This research aligns with global efforts to develop more sustainable chemical solutions without compromising performance.

In the pharmaceutical industry, derivatives of 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester have shown promise as potential intermediates for novel drug formulations. The compound's unique electronic properties make it valuable for creating specialized molecules with targeted biological activities, though this application remains in early research stages.

Storage and handling recommendations for CAS 118334-96-6 emphasize the importance of maintaining anhydrous conditions and avoiding exposure to strong bases. Proper containment in chemically resistant materials is essential to preserve the compound's integrity over extended periods. These precautions are standard for many fluorinated organic compounds with similar structural features.

The global market for specialty fluorinated compounds like 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester has shown steady growth, particularly in regions with strong electronics and advanced materials sectors. Market analysts predict continued expansion as new applications emerge in nanotechnology and green energy solutions.

Recent patents involving CAS 118334-96-6 demonstrate its versatility, with innovations ranging from novel polymer formulations to specialized surface treatments. Intellectual property protections in this area reflect the compound's commercial potential and the competitive nature of fluorochemical research and development.

For researchers working with 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester, proper analytical characterization is crucial. Standard reference spectra and detailed physical property data are available through various scientific databases, facilitating accurate identification and quality control in laboratory settings.

The thermal stability of CAS 118334-96-6 makes it suitable for high-temperature applications where conventional organic compounds would degrade. This property has attracted attention from industries developing materials for extreme environments, including aerospace components and deep-sea equipment.

Future research directions for 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-trifluoromethyl-ethyl ester may focus on developing more sustainable synthetic routes and exploring its potential in emerging technologies like flexible electronics and quantum computing materials. The compound's unique combination of properties positions it as a valuable building block for next-generation materials.

As with all specialized chemicals, proper documentation and regulatory compliance are essential when working with CAS 118334-96-6. Researchers and manufacturers should consult current safety data sheets and stay informed about evolving regulations concerning fluorinated compounds in their respective regions.